Cas no 872460-04-3 (Benzoic acid, 2-amino-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methylester)

• Product Name: Benzoic acid, 2-amino-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methylester
• CAS No: 872460-04-3
• MF: C₁₃H₁₈BNO₄
• MW: 263.097323894501
• CID: 1880869
• PubChem ID: 53419567
• Update Time: 2025-04-21

Benzoic acid, 2-amino-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methylester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-, methylester
• methyl 2-amino-5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzoate
• 872460-04-3
• SCHEMBL1197697
• DB-187764

• MDL： MFCD11847341
• Inchi： 1S/C13H18BNO4/c1-13(2)7-18-14(19-8-13)9-4-5-11(15)10(6-9)12(16)17-3/h4-6H,7-8,15H2,1-3H3
• InChI Key： XBTZRULPWXHKQT-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C(=O)OC)C=2)N)OCC(C)(C)C1

Computed Properties

• Exact Mass: 263.1328882Da
• Monoisotopic Mass: 263.1328882Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters